2-Bromo-5-iodobenzal fluoride
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Overview
Description
2-Bromo-5-iodobenzal fluoride is a useful research compound. Its molecular formula is C7H4BrF2I and its molecular weight is 332.914. The purity is usually 95%.
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Scientific Research Applications
Synthesis of 1,2-Dibromobenzenes : 1-Bromo-2-(difluoromethyl)-4-iodobenzene is a valuable precursor in the synthesis of various 1,2-dibromobenzenes. These compounds are used in reactions involving benzynes, a reactive intermediate in organic chemistry (Diemer, Leroux, & Colobert, 2011).
Domino Processes to Benzofurans : It serves as a key reactant in the CuI-catalyzed coupling with beta-keto esters to produce 2,3-disubstituted benzofurans, a class of compounds with potential pharmaceutical applications (Lu, Wang, Zhang, & Ma, 2007).
Ring Halogenations : The compound is involved in ring halogenations of polyalkylbenzenes, a process significant in the synthesis of halogenated aromatic compounds (Bovonsombat & Mcnelis, 1993).
Cu-catalyzed Reactions for Synthesis of Dibenzo[b,d]furan : It is used in the Cu(I)-catalyzed reaction with 1,3-cyclohexanediones, leading to the formation of dibenzo[b,d]furan compounds (Aljaar et al., 2012).
Fluoroalkylation of Iodobenzene : Its derivatives play a role in the copper(0)-mediated fluoroalkylation of iodobenzene, an important reaction in organofluorine chemistry (Zhu, Ni, Gao, & Hu, 2015).
Synthesis of No-Carrier-Added 1-Bromo-4-[18F]Fluorobenzene : This compound is pivotal in the synthesis of no-carrier-added 1-bromo-4-[18F]fluorobenzene, which is important for 18F-arylation reactions in medicinal chemistry (Ermert, Hocke, Ludwig, Gail, & Coenen, 2004).
Safety and Hazards
The safety and hazards of “1-Bromo-2-(difluoromethyl)-4-methoxybenzene” include hazard statements H315, H319, H335 . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305 + P351 + P338) .
Mechanism of Action
is a halogenated aromatic compound. It has a bromine atom at the first position, a difluoromethyl group at the second position, and an iodine atom at the fourth position on the benzene ring. The empirical formula of this compound is C7H5BrF2I .
The presence of multiple halogens and a difluoromethyl group could suggest that this compound might be used as a building block in organic synthesis, possibly for the creation of more complex molecules in pharmaceutical or materials science research.
The compound is a liquid at room temperature with a density of 1.597 g/mL at 25 °C . Its refractive index is 1.514 , which is a measure of how much it bends light.
Properties
IUPAC Name |
1-bromo-2-(difluoromethyl)-4-iodobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF2I/c8-6-2-1-4(11)3-5(6)7(9)10/h1-3,7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZREOSRIVHKEJBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)C(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF2I |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.91 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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